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Introduction
Celangulatin C is a naturally occurring sesquiterpene polyol ester belonging to the β-

dihydroagarofuran class of compounds. These compounds are known for their significant

biological activities, particularly their insecticidal properties. This technical guide provides an in-

depth overview of the natural source, origin, and isolation of Celangulatin C, intended to serve

as a valuable resource for researchers in natural product chemistry, entomology, and drug

discovery.

Natural Source and Origin
Primary Natural Source: Celangulatin C is exclusively isolated from the plant Celastrus

angulatus, a perennial liana belonging to the Celastraceae family. This plant is widely

distributed in the hilly and mountainous regions of China, particularly in the Yellow River and

Yangtze River basins.[1][2] The primary part of the plant from which Celangulatin C and other

related insecticidal compounds are extracted is the root bark.[2][3]

Origin and Discovery: The first isolation and structural elucidation of Celangulatin C were

reported in a 2007 publication by Zhiqing et al. in Natural Product Research. In this study,

Celangulatin C was one of four new insecticidal sesquiterpene polyol esters identified from the

toluene extract of the root bark of Celastrus angulatus. The isolation was achieved through
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bioassay-guided fractionation, a common strategy in natural product discovery to isolate

biologically active constituents.

Quantitative Data
Precise quantitative yield data for Celangulatin C from Celastrus angulatus is not extensively

reported in the available literature. However, the seminal study that first isolated Celangulatin
C provides some insight into the amount of compound obtained from the extraction process. It

is important to note that this study focused on the isolation and characterization of new

compounds rather than the optimization of extraction yield.

Compound
Starting
Material

Extraction
Solvent

Isolated
Amount

Reported Yield

Celangulatin C

Root bark of

Celastrus

angulatus

Toluene 11 mg

Not explicitly

stated as a

percentage of

the initial

biomass.

Data extracted from Zhiqing, J., et al. (2007). Four novel insecticidal sesquiterpene esters from

Celastrus angulatus. Natural product research, 21(4), 334-342.

Experimental Protocols
The following experimental protocols are based on the methodologies described in the original

isolation study of Celangulatin C and a related patent describing the extraction of "Celangulin,"

a mixture of active compounds including Celangulatin C.

Extraction of Celangulatins from Celastrus angulatus
Root Bark
This protocol outlines the initial extraction of the crude mixture of Celangulatins.

Material Preparation: Air-dried root bark of Celastrus angulatus is coarsely powdered.

Solvent Extraction:
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Method A (Toluene Extraction): The powdered root bark is extracted with toluene at room

temperature. The solvent is then removed under reduced pressure to yield a crude extract.

Method B (Ethanol Extraction): The powdered root bark is extracted with 90-95% ethanol

under reflux at 60-80°C for 1-2 hours. This process is repeated 2-3 times. The filtrates are

combined and concentrated under reduced pressure.

Crude Extract Preparation: The resulting concentrated extract from either method contains a

mixture of Celangulatins and other phytochemicals.

Isolation and Purification of Celangulatin C
This protocol details the chromatographic separation of Celangulatin C from the crude extract.

Initial Fractionation (Silica Gel Column Chromatography):

The crude toluene extract is subjected to column chromatography on a silica gel column.

The column is eluted with a gradient of petroleum ether and ethyl acetate, starting with a

high ratio of petroleum ether and gradually increasing the polarity with ethyl acetate.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Further Purification (Preparative TLC):

Fractions containing Celangulatin C, as identified by TLC, are combined and further

purified using preparative TLC on silica gel plates.

A suitable solvent system, such as a mixture of petroleum ether and ethyl acetate, is used

for development.

The band corresponding to Celangulatin C is scraped from the plate and the compound is

eluted with a polar solvent like ethyl acetate or methanol.

Alternative Purification (Macroporous Resin Chromatography):

The concentrated ethanol extract is applied to a macroporous absorbent resin column.
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The column is washed with a stepwise gradient of increasing ethanol concentrations (e.g.,

20-25%, 40-50%, 75-85%, 90-95%).

The fraction eluting with 75-85% ethanol, which is enriched in Celangulatins, is collected

and evaporated to dryness.

Final Purification: The enriched fractions from either chromatographic method may require

further purification by repeated column chromatography or preparative High-Performance

Liquid Chromatography (HPLC) to obtain pure Celangulatin C.

Mandatory Visualizations
Experimental Workflow for the Isolation of Celangulatin
C
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Caption: Bioassay-guided isolation workflow for Celangulatin C.

Proposed Mechanism of Action: Inhibition of Insect
Na+/K+-ATPase
Celangulatin C and related compounds exert their insecticidal effects by targeting the Na+/K+-

ATPase, an essential enzyme in insect nerve cells.
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Caption: Celangulatin C inhibits the Na+/K+-ATPase pump in insects.

Conclusion
Celangulatin C, a sesquiterpene polyol ester from the root bark of Celastrus angulatus,

represents a promising lead compound for the development of novel bio-insecticides. This

guide provides a comprehensive overview of its natural source, historical discovery, and

methods for its extraction and isolation. The elucidation of its mechanism of action as a

Na+/K+-ATPase inhibitor opens avenues for further research into its specific binding sites and

structure-activity relationships, which could inform the synthesis of more potent and selective

analogues for pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b12390426#natural-source-and-origin-of-celangulatin-
c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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